Cas no 21282-11-1 (Pyroglutamylleucine)

• Product Name: Pyroglutamylleucine
• CAS No: 21282-11-1
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• CID: 275864
• PubChem ID: 152417
• Update Time: 2025-04-19

Pyroglutamylleucine Chemical and Physical Properties

Names and Identifiers

• L-Leucine,5-oxo-L-prolyl-
• (2S)-4-methyl-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]pentanoic acid
• 5-oxoprolylleucine
• L-Glp-L-Leu-OH
• L-pyroglutamyl-L-leucine
• Pglu-leu
• Pyroglutamylleucine
• 21282-11-1
• PyroGlu-Leu
• ((S)-5-oxopyrrolidine-2-carbonyl)-L-leucine
• XXSAFGVAPGOYNT-YUMQZZPRSA-N
• AKOS025629315
• EN300-18003840
• DTXSID50175550
• L-Leucine, N-(5-oxo-L-prolyl)-
• (2S)-4-METHYL-2-{[(2S)-5-OXOPYRROLIDIN-2-YL]FORMAMIDO}PENTANOIC ACID
• starbld0023742
• SCHEMBL9719680
• pyroglutamyl-leucine
• Z1455260447
• CHEBI:176450

• Inchi： 1S/C11H18N2O4/c1-6(2)5-8(11(16)17)13-10(15)7-3-4-9(14)12-7/h6-8H,3-5H2,1-2H3,(H,12,14)(H,13,15)(H,16,17)/t7-,8-/m0/s1
• InChI Key： XXSAFGVAPGOYNT-YUMQZZPRSA-N
• SMILES： O=C([C@@H]1CCC(N1)=O)N[C@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 242.12700
• Monoisotopic Mass: 242.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 95.50000
• LogP: 0.60020

Pyroglutamylleucine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides